Cas no 1000895-63-5 (3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine)

• Product Name: 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine
• CAS No: 1000895-63-5
• Molecular Formula: C₁₂H₁₅N₃
• Molecular Weight: 201.267602205276
• CID: 5820078
• PubChem ID: 62366744

3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-[2-(3-methylphenyl)ethyl]-
• 3-(3-Methylphenethyl)-1h-pyrazol-5-amine
• 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine
• AKOS011652563
• 3-[2-(3-methylphenyl)ethyl]-1H-pyrazol-5-amine
• SCHEMBL4013700
• 1000895-63-5
• EN300-1149141
• CS-0283864

• InChIKey： MDFXOJWNMYBFCM-UHFFFAOYSA-N
• Inchi： 1S/C12H15N3/c1-9-3-2-4-10(7-9)5-6-11-8-12(13)15-14-11/h2-4,7-8H,5-6H2,1H3,(H3,13,14,15)
• SMILES： N1C(CCC2=CC=CC(C)=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 201.126597491g/mol
• Heavy Atom Count: 15
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Boiling Point: 399.1±32.0 °C(Predicted)
• pka: 15.84±0.10(Predicted)
• Density: 1.163±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes